Cas no 556801-67-3 (1,3-Propanediol, 1-(2-thienyl)-, (1S)-)

• Product Name: 1,3-Propanediol, 1-(2-thienyl)-, (1S)-
• CAS No: 556801-67-3
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 1594990
• PubChem ID: 18373071
• Update Time: 2025-04-21

1,3-Propanediol, 1-(2-thienyl)-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(2-thienyl)-, (1S)-
• 1097730-66-9
• (S)-1-(2-Thienyl)-1,3-propanediol
• 556801-67-3
• DB-258954
• AM90636
• SCHEMBL3229012
• SY348525
• 1-(thiophen-2-yl)propane-1,3-diol

• Inchi： 1S/C7H10O2S/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5-6,8-9H,3-4H2
• InChI Key： ONNSVHDTFXVFKP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCO)O

Computed Properties

• Exact Mass: 158.0402
• Monoisotopic Mass: 158.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds